Prunetin-4'-glucoside
Prunetin-4'-glucoside
Prunitrin, also known as prunitroside or trifoside, belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. Prunitrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, prunitrin is primarily located in the cytoplasm. Outside of the human body, prunitrin can be found in herbs and spices, prunus (cherry, plum), and tea. This makes prunitrin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
154-36-9
VCID:
VC0192197
InChI:
InChI=1S/C22H22O10/c1-29-12-6-14(24)17-15(7-12)30-9-13(18(17)25)10-2-4-11(5-3-10)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3
SMILES:
Molecular Formula:
C22H22O10
Molecular Weight:
446.4 g/mol
Prunetin-4'-glucoside
CAS No.: 154-36-9
Natural Products
VCID: VC0192197
Molecular Formula: C22H22O10
Molecular Weight: 446.4 g/mol
| CAS No. | 154-36-9 |
|---|---|
| Product Name | Prunetin-4'-glucoside |
| Molecular Formula | C22H22O10 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | 5-hydroxy-7-methoxy-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C22H22O10/c1-29-12-6-14(24)17-15(7-12)30-9-13(18(17)25)10-2-4-11(5-3-10)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3 |
| Standard InChIKey | OFUWGCQDMVDLIR-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=C2C(=C1)OC=C(C2=O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)O |
| Melting Point | 181°C |
| Physical Description | Solid |
| Description | Prunitrin, also known as prunitroside or trifoside, belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. Prunitrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, prunitrin is primarily located in the cytoplasm. Outside of the human body, prunitrin can be found in herbs and spices, prunus (cherry, plum), and tea. This makes prunitrin a potential biomarker for the consumption of these food products. |
| Synonyms | Prunitrin |
| PubChem Compound | 5918474 |
| Last Modified | Nov 11 2021 |
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